Cas no 2229537-02-2 (3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol)

• Product Name: 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol
• CAS No: 2229537-02-2
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 6456150
• PubChem ID: 165634511
• Update Time: 2025-05-20

3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol
• EN300-1998959
• 2229537-02-2
• 3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}propan-1-ol

• Inchi： 1S/C10H14OS/c11-6-2-4-9-7-8-3-1-5-10(8)12-9/h7,11H,1-6H2
• InChI Key： WWGVLZXEAKTSAZ-UHFFFAOYSA-N
• SMILES： S1C(CCCO)=CC2=C1CCC2

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol

Introduction to 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol (CAS No: 2229537-02-2)

3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol (CAS No: 2229537-02-2) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique molecular architecture and potential biological activities. This compound belongs to the class of heterocyclic derivatives, featuring a cyclopentabthiophene core fused with a propanol side chain, which endows it with distinctive electronic and steric properties. The cyclopentabthiophene moiety, characterized by its extended π-conjugation system, is particularly noteworthy for its role in modulating electronic properties, making it a promising candidate for applications in organic electronics and optoelectronic devices.

The molecular structure of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol consists of a rigid bicyclic system composed of five sulfur atoms and five carbon atoms arranged in a cyclopentane-like framework. This core is connected to a propanol group at the 2-position of the cyclopentabthiophene ring. The presence of sulfur atoms introduces polarizability and electron-withdrawing effects, which can influence the compound's reactivity and interactions with biological targets. The propanol side chain provides a hydrophilic extension, enhancing solubility in polar solvents and facilitating interactions with aqueous environments.

Recent advancements in pharmaceutical research have highlighted the potential of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol as a scaffold for developing novel therapeutic agents. The compound's ability to engage with biological macromolecules through both hydrophobic and hydrophilic interactions makes it an attractive candidate for drug design. Specifically, studies have demonstrated its binding affinity to certain enzymes and receptors, suggesting potential applications in treating neurological disorders and inflammatory conditions. The unique structural features of this compound allow for fine-tuning of its pharmacokinetic properties, including bioavailability and metabolic stability.

In the realm of organic electronics, the extended π-conjugation system of the cyclopentabthiophene core plays a crucial role in enhancing charge transport properties. This characteristic has led to investigations into the compound's utility as an active layer material in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research has shown that derivatives of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol can improve device performance by optimizing energy levels and reducing charge recombination losses. These findings underscore the compound's significance not only in medicinal chemistry but also in advancing sustainable energy technologies.

The synthesis of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol presents unique challenges due to its complex heterocyclic framework. However, recent methodological developments have enabled more efficient and scalable synthetic routes. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling strategies have been employed to construct the cyclopentabthiophene core with high precision. These advancements have not only facilitated access to this compound but also provided insights into its synthetic versatility, opening doors for further structural modifications and derivatization.

From a biological activity perspective, preliminary studies on 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol have revealed promising interactions with certain biological pathways. The compound has been observed to modulate enzyme activity in vitro, suggesting potential therapeutic benefits in targeting specific disease mechanisms. Additionally, its ability to cross cell membranes due to the balance between hydrophobicity and hydrophilicity makes it an interesting candidate for drug delivery systems. Researchers are exploring formulations that leverage this property to enhance therapeutic efficacy while minimizing side effects.

The future prospects for 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propan-1-ol are vast and multifaceted. Continued research efforts are expected to uncover new applications in both pharmaceuticals and materials science. In drug discovery, further optimization of its chemical structure may lead to the identification of more potent and selective bioactive molecules. In organic electronics, ongoing investigations aim to improve device efficiency by integrating this compound into advanced materials systems. As our understanding of its properties grows, so too will its utility across various scientific disciplines.